Cas no 926631-44-9 (5'-Adenylic acid, 2'-O-methyl-2-(methylthio)-)

• Product Name: 5'-Adenylic acid, 2'-O-methyl-2-(methylthio)-
• CAS No: 926631-44-9
• MF: C₁₂H₁₈N₅O₇PS
• MW: 407.339381694794
• CID: 1974225
• Update Time: 2024-12-27

5'-Adenylic acid, 2'-O-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 2'-O-methyl-2-(methylthio)-

• Inchi： 1S/C12H18N5O7PS/c1-22-8-7(18)5(3-23-25(19,20)21)24-11(8)17-4-14-6-9(13)15-12(26-2)16-10(6)17/h4-5,7-8,11,18H,3H2,1-2H3,(H2,13,15,16)(H2,19,20,21)/t5-,7-,8-,11-/m1/s1
• InChI Key： FJJVBPWOPLFYQA-IOSLPCCCSA-N
• SMILES： P(OC[C@H]1O[C@@H](N2C3C(=C(N=C(SC)N=3)N)N=C2)[C@H](OC)[C@@H]1O)(O)(O)=O

Experimental Properties

• Density: 1.99±0.1 g/cm3(Predicted)
• Boiling Point: 812.8±75.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)